N1-(3-(benzofuran-2-yl)propyl)-N2-(2-methoxy-5-methylphenyl)oxalamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-N'-(2-methoxy-5-methylphenyl)oxamide
• InChI: InChI=1S/C21H22N2O4/c1-14-9-10-19(26-2)17(12-14)23-21(25)20(24)22-11-5-7-16-13-15-6-3-4-8-18(15)27-16/h3-4,6,8-10,12-13H,5,7,11H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: NOISHXFNMDICKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCCCC2=CC3=CC=CC=C3O2
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N1-(3-(benzofuran-2-yl)propyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, also known as BFPBO, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. BFPBO is a synthetic compound that belongs to the oxalamide family and has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Benzofuran derivatives, including compounds structurally related to N1-(3-(benzofuran-2-yl)propyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, have been extensively studied for their potential therapeutic applications. For instance, benzofuran compounds have been investigated for their roles in modulating orexin receptors, which are implicated in compulsive food consumption and binge eating disorders. The study by Piccoli et al. (2012) highlighted the effects of specific orexin receptor antagonists in reducing binge eating in rats, suggesting the potential of benzofuran derivatives in treating eating disorders (Piccoli et al., 2012).

Antimicrobial and Antioxidant Activities

Research on functionalized benzofuran scaffolds has demonstrated significant antimicrobial and antioxidant activities. A study by Rangaswamy et al. (2017) synthesized a new class of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds, showing promising antimicrobial and antioxidant properties (Rangaswamy et al., 2017).

Organic Synthesis and Chemistry

The versatility of benzofuran derivatives in organic synthesis has been showcased through various studies. For example, the synthesis of novel oxime ether strobilurin derivatives containing substituted benzofurans has demonstrated the potential of these compounds in agricultural fungicide development. The study by Xie et al. (2015) reported the synthesis and bioassay of these compounds, highlighting their good to excellent fungicidal activities against various pathogens (Xie et al., 2015).